1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{2-[3-(prop-1-en-2-yl)phenyl]propan-2-yl}urea

• Molecular Formula: C21H24N2O3
• Molecular Weight: 352.4 g/mol
• IUPAC Name: 1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-(3-prop-1-en-2-ylphenyl)propan-2-yl]urea
• InChI: InChI=1S/C21H24N2O3/c1-14(2)15-6-5-7-16(12-15)21(3,4)23-20(24)22-17-8-9-18-19(13-17)26-11-10-25-18/h5-9,12-13H,1,10-11H2,2-4H3,(H2,22,23,24)
• InChI Key: ZKSZFXHGAMGGFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)C1=CC(=CC=C1)C(C)(C)NC(=O)NC2=CC3=C(C=C2)OCCO3

Description

1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{2-[3-(prop-1-en-2-yl)phenyl]propan-2-yl}urea is a urea derivative featuring a 2,3-dihydro-1,4-benzodioxin core, a bicyclic aromatic ether system known for its stability and role in medicinal chemistry. The compound’s structure includes a branched alkyl chain with a propenyl-substituted phenyl group, which may influence its pharmacokinetic properties and binding interactions. Urea moieties are common in bioactive molecules due to their hydrogen-bonding capacity, often enhancing target affinity .

Biological Activity

The compound 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{2-[3-(prop-1-en-2-yl)phenyl]propan-2-yl}urea is a synthetic derivative of benzodioxin and urea, which has garnered interest for its potential biological activities. This article explores its synthesis, biological properties, and therapeutic applications based on recent research findings.

Synthesis

The synthesis of this compound typically involves the reaction of 2,3-dihydrobenzo[1,4]dioxin derivatives with various amines or substituted phenyl groups. For instance, a notable method includes the reaction of 2-bromo-N-(un/substituted-phenyl)acetamides with the benzodioxin derivative in a dimethylformamide (DMF) solvent system, utilizing lithium hydride as a base to facilitate the formation of the target urea compound .

Enzyme Inhibition

Recent studies have highlighted the enzyme inhibitory potential of benzodioxin derivatives. Specifically, compounds derived from 2,3-dihydrobenzo[1,4]dioxin have shown promising results against key enzymes involved in metabolic disorders and neurodegenerative diseases:

• Acetylcholinesterase (AChE) : Inhibition of AChE is crucial for treating Alzheimer's disease. Compounds related to 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{2-[3-(prop-1-en-2-yl)phenyl]propan-2-yl}urea have demonstrated significant AChE inhibitory activity .
• α-glucosidase : This enzyme plays a pivotal role in carbohydrate metabolism. Inhibitors of α-glucosidase can be beneficial for managing Type 2 Diabetes Mellitus (T2DM). The synthesized compounds exhibited notable inhibition rates against α-glucosidase .

Antimicrobial Activity

The compound's structural features suggest potential antimicrobial properties. Research indicates that derivatives of benzodioxin can exhibit activity against various bacterial strains and fungi. The mechanism often involves disruption of microbial cell membranes or inhibition of essential metabolic pathways .

Insect Growth Regulation

A related compound has been evaluated for its activity as an insect growth regulator (IGR). It was found to interfere with juvenile hormone signaling pathways in insects, leading to precocious metamorphosis in silkworm larvae. This suggests that similar compounds could be explored for agricultural applications as environmentally friendly pest control agents .

Case Studies

Study	Objective	Findings
Study on AChE Inhibition	Evaluate the inhibitory effects on AChE	The compound showed IC50 values indicating strong inhibition compared to standard drugs .
α-glucosidase Inhibition Study	Assess potential for T2DM management	Significant reduction in enzyme activity was observed at varying concentrations .
IGR Activity in Silkworms	Investigate developmental effects	The compound induced early metamorphosis by modulating juvenile hormone signaling pathways .

Scientific Research Applications

Antiproliferative Properties

Research indicates that compounds containing the urea moiety exhibit significant antiproliferative activity against various cancer cell lines. For instance, studies have shown that related urea derivatives can inhibit cell proliferation in human cancer cell lines such as MDA-MB-468 (breast cancer), SK-MEL-5 (melanoma), and others .

Therapeutic Applications

The potential therapeutic applications of 1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-{2-[3-(prop-1-en-2-yl)phenyl]propan-2-yl}urea extend beyond oncology:

• Cancer Treatment : Given its antiproliferative properties, this compound could be developed into a chemotherapeutic agent targeting specific cancer types.
• Antiviral Activity : Preliminary studies suggest that similar compounds may exhibit antiviral properties, making them candidates for further investigation in infectious disease contexts .
• Neuroprotective Effects : Compounds with benzodioxin structures have been explored for neuroprotective effects, indicating potential applications in neurodegenerative diseases .

Case Studies and Research Findings

A variety of studies have documented the synthesis and biological evaluation of urea derivatives similar to this compound:

Study Reference	Compound Structure	Biological Activity	Findings
	1-(Phenyl)-3-(4-(pyridin-3-yl)phenyl)urea	Antiproliferative	Significant inhibition in NCI-60 cell lines
	1-Aryl-3-{4[(pyridin-2-ylmethyl)thio]phenyl}urea	Antiproliferative	Induces G1 phase arrest in cancer cells

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations and Molecular Properties

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound Name / ID	Core Structure	Substituents	Molecular Formula	Molecular Weight	Key Features
Target Compound	2,3-Dihydro-1,4-benzodioxin	Urea-linked 2-[3-(prop-1-en-2-yl)phenyl]propan-2-yl	C₂₃H₂₄N₂O₃	376.45 g/mol	Propenylphenyl branch may enhance lipophilicity; urea for H-bonding
1-(2,3-Dihydro-1,4-benzodioxin-6-yl)-3-(3-methyl-4-phenylpyrrolidin-1-yl)propan-1-one	2,3-Dihydro-1,4-benzodioxin	Propan-1-one linked to 3-methyl-4-phenylpyrrolidine	C₂₂H₂₅NO₃	351.4 g/mol	Ketone group instead of urea; pyrrolidine for conformational flexibility
3-(2-Chloroacetyl)-1-(2,3-dihydro-1,4-benzodioxin-6-yl)urea	2,3-Dihydro-1,4-benzodioxin	Urea-linked 2-chloroacetyl group	C₁₃H₁₃ClN₂O₄	296.71 g/mol	Chloroacetyl group introduces electrophilicity; potential for reactivity
Trazpirobenum (INN: WHO List 83)	2,3-Dihydro-1,4-benzodioxin	Difluoropropanamide and indazolyl-benzamide substituents	C₃₃H₃₀F₂N₄O₆	634.61 g/mol	Complex peptidomimetic structure; likely protease or receptor-targeting

Functional Group Impact on Bioactivity

• Urea vs.
• Branched Alkyl Chains : The propenylphenyl substituent in the target compound may increase steric bulk and lipophilicity, altering membrane permeability relative to the chloroacetyl group in .
• Heterocyclic Additions : Trazpirobenum incorporates an indazole and tetrahydrofuran, suggesting divergent therapeutic applications (e.g., kinase inhibition vs. the target’s possible enzyme modulation).

Physicochemical and Pharmacokinetic Predictions

• Solubility : The urea group in the target compound may improve aqueous solubility relative to the pyrrolidine-ketone in , though the propenylphenyl group could counterbalance this via hydrophobicity.